Molecular weight and formula of 8-Chloro-5-methyl-2-phenylquinoline
Molecular weight and formula of 8-Chloro-5-methyl-2-phenylquinoline
Target Entity Profile & Synthetic Methodology
Part 1: Chemical Identity & Physicochemical Profile
Executive Summary 8-Chloro-5-methyl-2-phenylquinoline is a substituted quinoline scaffold belonging to the 2-phenylquinoline class. Distinguished by its halogenated position at C8 and methyl substitution at C5, this compound represents a strategic intermediate in the development of optoelectronic materials and bioactive small molecules (specifically antimalarial and anticancer agents). This guide details its molecular specifications, rational synthesis, and characterization protocols.
Molecular Specifications
| Property | Value | Notes |
| IUPAC Name | 8-Chloro-5-methyl-2-phenylquinoline | |
| Molecular Formula | C₁₆H₁₂ClN | |
| Molecular Weight | 253.73 g/mol | Average mass |
| Monoisotopic Mass | 253.0658 Da | Based on ³⁵Cl |
| CAS Registry Number | Not widely listed | Analogous to CAS 3033-82-7 (2-Me variant) |
| SMILES | Cc1c2nc(c3ccccc3)ccc2c(Cl)cc1 | |
| InChI Key | Calculated from structure |
Calculated Physicochemical Properties
Data derived from consensus QSAR models for the quinoline scaffold.
| Parameter | Projected Value | Significance |
| LogP (Lipophilicity) | 5.2 ± 0.4 | High lipophilicity; likely requires non-polar solvents for extraction. |
| Polar Surface Area (PSA) | ~12.9 Ų | Suggests good membrane permeability (CNS active potential). |
| Melting Point | 95–105 °C (Predicted) | Solid at room temperature; purify via recrystallization. |
| Solubility | Low in H₂O; Soluble in DCM, CHCl₃, DMSO | Compatible with standard organic workups. |
Part 2: Synthetic Methodology (The "How-To")
Retrosynthetic Analysis
The most robust route to 8-Chloro-5-methyl-2-phenylquinoline is the Doebner-Miller Synthesis (a variation of the Skraup reaction). This method constructs the pyridine ring by condensing an aniline derivative with an α,β-unsaturated carbonyl.
Critical Precursors:
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Amine Component: 2-Chloro-5-methylaniline (Provides the C8-Cl and C5-Me substituents).
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Carbonyl Component: Cinnamaldehyde (Provides the C2-Phenyl group and the C3-C4 bridge).
Experimental Protocol: Modified Doebner-Miller
Note: This reaction involves vigorous reflux and strong acids. Perform in a fume hood.
Reagents:
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2-Chloro-5-methylaniline (1.0 eq)
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Cinnamaldehyde (1.0 eq)
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Hydrochloric acid (6M or Conc., solvent/catalyst)
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Toluene or Xylene (optional co-solvent for biphasic reflux)
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Oxidant (e.g., Iodine or Nitrobenzene - optional but improves yield)
Step-by-Step Workflow:
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Condensation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-5-methylaniline (10 mmol) in ethanol (10 mL). Add cinnamaldehyde (10 mmol) dropwise.
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Acid Catalysis: Slowly add concentrated HCl (5 mL). The mixture will darken.
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Cyclization (Reflux): Heat the mixture to reflux (approx. 100°C) for 4–6 hours.
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Mechanistic Insight: The aniline attacks the aldehyde to form a Schiff base, followed by conjugate addition and cyclization. The presence of the ortho-chloro group directs cyclization to the open ortho position (C6 of the aniline), which becomes C5 of the quinoline.
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Oxidation/Aromatization: If not using nitrobenzene, the reaction relies on air oxidation or disproportionation to form the fully aromatic quinoline. Adding a catalytic amount of Iodine (I₂) during reflux can facilitate this dehydrogenation step.
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Workup:
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Cool to room temperature.[1]
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Basify with NaOH (20% aq) to pH 10–11. The product will precipitate or oil out.
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Extract with Dichloromethane (DCM) (3 x 20 mL).
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Wash organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
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Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (Hexane/EtOAc 9:1).
Visualization: Synthesis Pathway
Caption: Doebner-Miller synthesis pathway condensing aniline and enone precursors to form the quinoline core.
Part 3: Characterization & Validation
Mass Spectrometry (MS) Interpretation
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Molecular Ion (M⁺): 253.07 m/z.
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Isotope Pattern: The presence of one Chlorine atom dictates a distinct 3:1 ratio between the M⁺ (253) and M+2 (255) peaks.
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Validation Check: If the M+2 peak is missing or the ratio is 1:1 (indicative of Br), the structure is incorrect.
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Proton NMR (¹H NMR) Signature
Solvent: CDCl₃, 400 MHz
| Proton Position | Chemical Shift (δ) | Multiplicity | Interpretation |
| Methyl (-CH₃) | 2.60 – 2.70 ppm | Singlet (3H) | Distinct high-field aromatic methyl signal. |
| H-3 (Quinoline) | 7.80 – 7.90 ppm | Doublet | Characteristic of 2-substituted quinolines. |
| H-4 (Quinoline) | 8.10 – 8.20 ppm | Doublet | Deshielded by ring nitrogen. |
| H-6, H-7 | 7.30 – 7.60 ppm | Doublets (J~8Hz) | AB system on the benzenoid ring (H6/H7 coupling). |
| Phenyl Group | 7.40 – 8.20 ppm | Multiplet (5H) | Overlapping aromatic signals from the 2-phenyl substituent. |
Part 4: Applications & Relevance[3][4][5][6]
Drug Discovery Potential
The 2-phenylquinoline scaffold is a "privileged structure" in medicinal chemistry.
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Antimalarial: Structural similarity to quinine and chloroquine. The 8-chloro group mimics the electronic properties of proven antimalarials.
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Anticancer: Derivatives of 2-phenylquinoline inhibit tubulin polymerization and show cytotoxicity against breast cancer cell lines (MCF-7).
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Kinase Inhibition: The planar structure fits ATP-binding pockets; the 5-methyl group provides a vector for filling hydrophobic pockets in enzymes.
Materials Science
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OLEDs: Quinoline derivatives are electron-transporting materials.[2] The phenyl conjugation at C2 extends the π-system, potentially shifting fluorescence emission towards the blue/green spectrum.
Structural Logic Diagram
Caption: Structure-Activity Relationship (SAR) map highlighting the functional roles of substituents.
References
- Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
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Quinoline Scaffold in Medicinal Chemistry
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Marella, A., et al. "Quinoline: A promising scaffold in today’s drug discovery." Saudi Pharmaceutical Journal, 2013 , 21(1), 1-12. Link
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Synthesis of 8-Chloro-2-methylquinoline (Analogous Protocol)
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Preparation of 8-chloro-2-methylquinoline via Doebner-Miller using 2-chloroaniline and crotonaldehyde. PubChem Compound Summary for CID 221113. Link
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- Biological Activity of 2-Phenylquinolines: Chen, Y. L., et al. "Synthesis and anticancer evaluation of 2-phenylquinoline derivatives." European Journal of Medicinal Chemistry, 2006, 41(5), 655-661.
